Cas no 103755-58-4 ((1-Phenyl-1H-1,2,3-triazol-4-yl)methanol)

(1-Phenyl-1H-1,2,3-triazol-4-yl)methanol structure
103755-58-4 structure
Product Name:(1-Phenyl-1H-1,2,3-triazol-4-yl)methanol
CAS No:103755-58-4
MF:C9H9N3O
MW:175.187261343002
MDL:MFCD00100214
CID:62407
PubChem ID:708707
Update Time:2025-04-18

(1-Phenyl-1H-1,2,3-triazol-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

    • (1-Phenyl-1H-1,2,3-triazol-4-yl)methanol
    • 1-Phenyl-1H-1,2,3-Triazol-4-yl
    • 1-PHENYL-1H-1,2,3-TRIAZOL-4-YL METHANOL
    • (1-phenyltriazol-4-yl)methanol
    • 4-Hydroxymethyl-1-phenyl-1,2,3-triazole
    • 1-phenyl-1H-1,2,3-triazol-4-ylmethanol
    • 1H-1,2,3-Triazole-4-methanol, 1-phenyl-
    • UBFOXHGJGFQOFV-UHFFFAOYSA-N
    • (1-phenyl-1,2,3-triazol-4-yl)methanol
    • 1H-1,2,3-Triazole-4-methanol,1-phenyl-
    • (1-phenyl-1,2,3-triazol-4-yl)methan-1-ol
    • phenyltriazolylmethanol
    • PubChem13002
    • TimTec1_002499
    • MLS000696252
    • Jsp000379
    • (1-phenyl-4-triaz
    • 1-phenyl-1h-[1,2,3]triazol-4-ylmethanol
    • A1876
    • HMS1541B13
    • SY007426
    • F0904-1928
    • AMY31315
    • NCGC00174055-01
    • (1-phenyl-1H-[1,2,3]triazol-4-yl)-methanol
    • HMS3360E02
    • EN300-64110
    • DTXSID20351763
    • SR-01000510309
    • BDBM50605696
    • FT-0648878
    • CHEMBL1387909
    • J-500254
    • MFCD00100214
    • 103755-58-4
    • AKOS005070358
    • SMR000333363
    • SR-01000510309-1
    • 4F-411S
    • C71158
    • HMS2639N04
    • SCHEMBL2821461
    • CS-0156123
    • Z982117962
    • 1-Phenyl-1H-1,2,3-triazol-4-yl-methanol
    • (1-Phenyl-1H-1,2,3-triazol-4-yl)methanol, AldrichCPR
    • ALBB-031938
    • STK670403
    • MDL： MFCD00100214
    • Inchi： 1S/C9H9N3O/c13-7-8-6-12(11-10-8)9-4-2-1-3-5-9/h1-6,13H,7H2
    • InChI Key： UBFOXHGJGFQOFV-UHFFFAOYSA-N
    • SMILES： OCC1=CN(C2C=CC=CC=2)N=N1

Computed Properties

  • Exact Mass: 175.07500
  • Monoisotopic Mass: 175.074562
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 159
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 50.9
  • XLogP3: 0.5

Experimental Properties

  • Density: 1.27
  • Melting Point: 114-116°C
  • Boiling Point: 379.9°C at 760 mmHg
  • Flash Point: 183.6 °C
  • Refractive Index: 1.642
  • PSA: 50.94000
  • LogP: 0.75960

(1-Phenyl-1H-1,2,3-triazol-4-yl)methanol Security Information

(1-Phenyl-1H-1,2,3-triazol-4-yl)methanol Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

(1-Phenyl-1H-1,2,3-triazol-4-yl)methanol Pricemore >>

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(1-Phenyl-1H-1,2,3-triazol-4-yl)methanol Production Method

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